(Z)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide

• IUPAC Name: N-[(5-bromo-2-hydroxy-1H-indol-3-yl)imino]-2-methylbenzamide
• InChI: InChI=1S/C16H12BrN3O2/c1-9-4-2-3-5-11(9)15(21)20-19-14-12-8-10(17)6-7-13(12)18-16(14)22/h2-8,18,22H,1H3
• InChI Key: NIZILLNZVKUWEX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)N=NC2=C(NC3=C2C=C(C=C3)Br)O
• Molecular Formula: C16H12BrN3O2
• Molecular Weight: 358.19 g/mol
• CAS No.: 341017-13-8

Description

Molecular Structure Analysis

The molecular structure of a compound provides information about the arrangement of atoms in the compound. Unfortunately, the specific molecular structure of “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” is not provided in the sources I found.

Chemical Reactions Analysis

The chemical reactions involving “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” are not explicitly mentioned in the sources I found.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound include its melting point, boiling point, density, molecular formula, and molecular weight. Unfortunately, the specific physical and chemical properties of “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” are not provided in the sources I found.

Scientific Research Applications

Synthetic Procedures and Medicinal Chemistry

Research in synthetic chemistry, particularly involving benzazoles and their derivatives, highlights the significance of developing new procedures to access compounds with potential therapeutic effects. Benzazoles and their derivatives, including guanidinobenzazoles, have shown a variety of biological activities and are used in clinical applications, suggesting a framework for exploring the synthesis and application of (Z)-N'-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide in medicinal chemistry (Rosales-Hernández et al., 2022).

Pharmacokinetics and Toxicity Profiles

The pharmacokinetic and toxicity profiles of structurally related compounds, such as mebendazole and praziquantel, provide a basis for assessing similar profiles in new compounds. Understanding these profiles is crucial for determining the therapeutic potential and safety of this compound (Dayan, 2003).

Drug Repurposing in Oncology

The concept of drug repurposing, as illustrated by the use of mebendazole in oncology, underscores the potential for existing drugs or compounds to be applied in new therapeutic contexts. This approach suggests that this compound could be explored for applications beyond its initially intended use, particularly in treating resistant tumor cells and influencing cancer stem cell dynamics (Guerini et al., 2019).

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with other compounds or systems. Unfortunately, the specific mechanism of action for “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” is not provided in the sources I found.

Safety and Hazards

Information on the safety and hazards of a compound is crucial for handling and storage. Unfortunately, the specific safety and hazards information for “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” is not provided in the sources I found.

Future Directions

The future directions of a compound refer to potential applications or areas of research. Unfortunately, the specific future directions for “(Z)-N’-(5-bromo-2-oxoindolin-3-ylidene)-2-methylbenzohydrazide” are not provided in the sources I found.